4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone
4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone
Brand Name:
Vulcanchem
CAS No.:
764661-24-7
VCID:
VC20822194
InChI:
InChI=1S/C10H13N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8H,3,5,7H2,1H3/i2D,4D,6D,8D
SMILES:
CN(CCCC(=O)C1=CN=CC=C1)N=O
Molecular Formula:
C₁₀H₉D₄N₃O₂
Molecular Weight:
211.25 g/mol
4-(Methylnitrosamino)-1-(3-pyridyl-d4)-1-butanone
CAS No.: 764661-24-7
Cat. No.: VC20822194
Molecular Formula: C₁₀H₉D₄N₃O₂
Molecular Weight: 211.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 764661-24-7 |
|---|---|
| Molecular Formula | C₁₀H₉D₄N₃O₂ |
| Molecular Weight | 211.25 g/mol |
| IUPAC Name | N-methyl-N-[4-oxo-4-(2,4,5,6-tetradeuteriopyridin-3-yl)butyl]nitrous amide |
| Standard InChI | InChI=1S/C10H13N3O2/c1-13(12-15)7-3-5-10(14)9-4-2-6-11-8-9/h2,4,6,8H,3,5,7H2,1H3/i2D,4D,6D,8D |
| Standard InChI Key | FLAQQSHRLBFIEZ-MNYIHESISA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(N=C1[2H])[2H])C(=O)CCCN(C)N=O)[2H] |
| SMILES | CN(CCCC(=O)C1=CN=CC=C1)N=O |
| Canonical SMILES | CN(CCCC(=O)C1=CN=CC=C1)N=O |
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